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Compound Name: Scillascillol
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Scillascillol is a naturally occurring triterpenoid isolated from the whole plants of Scilla
scilloides, a bulbous perennial herb.[1] As a member of the diverse triterpenoid class of
compounds, Scillascillol holds potential for further scientific investigation due to the
established broad biological activities of this chemical family. This document provides a
summary of the currently available technical information on Scillascillol.

Chemical Structure and Properties

The fundamental chemical and physical properties of Scillascillol are summarized below. It is
important to note that some of the data are predicted values and await experimental
verification.

Table 1: Chemical and Physical Properties of Scillascillol
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Property Value Source

CAS Number 2023822-39-9 [1][2]

Molecular Formula C30H4606 [1][2]

Molecular Weight 502.69 g/mol [11[2]
Lanost-8-en-26-oic acid,
17,23-epoxy-3,23,24,28-

IUPAC Name [2]

tetrahydroxy-, y-lactone,
(3B,4pB,23S,24S,25R)-

Physical Description

Powder

[1]

Boiling Point (Predicted)

657.0£55.0 °C

[2]

Density (Predicted) 1.23+0.1 g/cm3 [2]

pKa (Predicted) 13.16 £ 0.70 [2]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [1]

Acetate, DMSO, Acetone, etc.

Spectroscopic Data

Detailed experimental spectroscopic data for Scillascillol, including Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), are not readily available in the

public domain at the time of this report. The structural elucidation of Scillascillol was based on

extensive spectroscopic studies, but the raw data has not been published.[3]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and synthesis of Scillascillol are

not currently available in published literature. General methods for the isolation of triterpenoids

from plant sources typically involve extraction with organic solvents, followed by

chromatographic separation techniques.

Biological Activity and Mechanism of Action
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As of the latest available information, there are no specific studies detailing the biological
activities or the mechanism of action of Scillascillol. The genus Scilla is known to produce a
variety of bioactive compounds, including those with antimicrobial and anticancer properties;
however, the specific biological profile of Scillascillol remains to be investigated.

Signaling Pathways

There is currently no information available regarding the signaling pathways modulated by
Scillascillol.

Logical Relationships and Workflows

Due to the limited data on Scillascillol's biological activity and mechanism of action, the
creation of diagrams for signaling pathways or experimental workflows is not feasible at this
time. A generalized workflow for the investigation of a novel natural product like Scillascillol is
presented below.
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Generalized Workflow for Natural Product Investigation

Isolation & Characterization

Plant Material (Scilla scilloides)

:

Extraction

:

Chromatographic Purification

:

Structure Elucidation (NMR, MS, IR)

Biological [Screening

In vitro Assays (Cytotoxicity, Antimicrobial, Anti-inflammatory)

:

Hit Identification

Mechanism of|Action Studies

Target Identification

:

Signaling Pathway Analysis

:

In vivo Models

Click to download full resolution via product page

Caption: Generalized workflow for natural product drug discovery.
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Conclusion

Scillascillol is a structurally defined triterpenoid from Scilla scilloides with potential for
biological activity. However, a comprehensive understanding of its chemical and biological
properties is currently hampered by the lack of publicly available experimental data. Further
research is required to determine its physical constants, detailed spectroscopic characteristics,
and to explore its pharmacological potential. The scientific community would benefit from
studies detailing its synthesis, isolation protocols, and in-depth biological evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary
supplement - PMC [pmc.ncbi.nlm.nih.gov]

e 2. Passicol, an antibacterial and antifungal agent produced by Passiflora plant species:
gualitative and quantitative range of activity - PubMed [pubmed.ncbi.nlm.nih.gov]

o 3. florajournal.com [florajournal.com]

 To cite this document: BenchChem. [Scillascillol: A Technical Overview of a Novel
Triterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162305#scillascillol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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